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Compound of Interest

Compound Name: Direct Yellow 50

Cat. No.: B1583531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dyeing of cotton substrates with

C.I. Direct Yellow 50 (CAS: 3214-47-9) for research purposes. The protocols detailed below

cover material preparation, a standard exhaust dyeing procedure, and post-treatment fixation

to enhance fastness properties.

Application Notes
C.I. Direct Yellow 50 is a water-soluble, anionic, double-azo direct dye with a high affinity for

cellulosic fibers such as cotton.[1][2] Its primary application method is "direct" dyeing from an

aqueous bath, where the dye molecules are adsorbed by the cotton fibers and held by non-

covalent forces like hydrogen bonds and van der Waals forces.[2]

The dyeing mechanism is significantly influenced by electrolytes (e.g., sodium chloride) and

temperature.[3][4] When immersed in water, cotton fibers develop a negative surface charge,

which repels the anionic dye molecules.[4][5] The addition of salt neutralizes this repulsion,

promoting dye exhaustion onto the fiber.[6][7][8] The process is typically performed at elevated

temperatures (80-95°C) to facilitate dye diffusion and penetration into the fiber structure.[9][10]

For Direct Yellow 50, maximum affinity for cellulose is achieved around 80°C.[1][11]

Due to the nature of the dye-fiber interaction, direct dyes often exhibit poor to moderate wash

fastness.[9][10] A post-treatment with a cationic fixing agent is highly recommended to improve

these properties by forming a less soluble complex within the fiber.[10][12]
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Material and Reagent Data
2.1 Dye Characteristics: C.I. Direct Yellow 50

Property Value Reference

C.I. Name
C.I. Direct Yellow 50, C.I.

29025
[1][13]

CAS Number 3214-47-9 [1][11][13][14]

Molecular Formula C₃₅H₂₄N₆Na₄O₁₃S₄ [1][11][13][15]

Molecular Weight 956.82 g/mol [1][11][13][16]

Appearance Yellow to Orange Powder [11][14][17]

Water Solubility
Good; 60 g/L (60°C), 80 g/L

(97°C)
[1][11]

2.2 Required Reagents and Materials

Reagent / Material Grade / Specification Purpose

C.I. Direct Yellow 50 Dye Content ≥ 95% Colorant

Cotton Substrate
100% Scoured & Bleached

(RFD)
Material to be dyed

Sodium Chloride (NaCl) ACS Reagent Grade Exhausting Agent

Sodium Carbonate (Na₂CO₃) ACS Reagent Grade pH Control (Alkalinity)

Cationic Fixing Agent Commercial Grade Improves Wash Fastness

Water Distilled or Deionized Solvent

Experimental Workflow Diagram
The following diagram outlines the complete workflow for dyeing cotton with Direct Yellow 50,

from preparation to final analysis.
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Preparation Phase

Dyeing & Fixation Phase

Analysis Phase

1. Fabric Preparation
(Scoured & Weighed)

2. Dye & Chemical
Stock Solution Prep

3. Dye Bath Preparation
(Dye, Na₂CO₃, Water)

4. Exhaust Dyeing Process
(Temp Ramp, Salt Addition)

5. Rinsing
(Remove unfixed dye)

6. Cationic Fixation
(After-treatment)

7. Final Rinse & Dry

8. Characterization
(Colorimetry, Fastness Testing)

Click to download full resolution via product page

Experimental workflow for dyeing cotton with Direct Yellow 50.
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Detailed Experimental Protocol: Exhaust Dyeing
This protocol is based on a standard laboratory exhaust dyeing procedure.[18] All calculations

are based on the weight of the fabric (owf).

4.1 Pre-treatment of Cotton Substrate

Use 100% cotton fabric that has been industrially scoured and bleached (Ready For Dyeing -

RFD) to ensure uniform dye uptake.

Cut the fabric to the desired size and record its precise dry weight.

4.2 Dye Bath Preparation The following table provides reagent calculations for achieving

different shade depths on a 10-gram cotton sample, using a Material-to-Liquor Ratio (MLR) of

1:30.

Parameter Light Shade (0.5%)
Medium Shade
(1.5%)

Dark Shade (3.0%)

Weight of Fabric 10.0 g 10.0 g 10.0 g

Total Bath Volume

(MLR 1:30)
300 mL 300 mL 300 mL

Direct Yellow 50 (1 g/L

Sol.)
5.0 mL 15.0 mL 30.0 mL

Sodium Carbonate

(Na₂CO₃)
0.5 g/L (0.15 g) 0.5 g/L (0.15 g) 1.0 g/L (0.30 g)

Sodium Chloride

(NaCl)[10]
5 g/L (1.5 g) 10 g/L (3.0 g) 20 g/L (6.0 g)

4.3 Exhaust Dyeing Procedure

Prepare the dye bath by adding the calculated amount of Direct Yellow 50 stock solution

and sodium carbonate to the required volume of deionized water.[10]

Introduce the dry cotton fabric into the dye bath at an initial temperature of 40°C.[10]
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Agitate the bath for 15-20 minutes to ensure even wetting of the fabric.[9][10]

Gradually increase the temperature of the dye bath to 90-95°C over 30 minutes.

Once the target temperature is reached, begin adding the calculated amount of pre-

dissolved sodium chloride in 2-3 portions over 15 minutes. This gradual addition helps

ensure level (even) dyeing.[10]

Maintain the dyeing process at 90-95°C for 45-60 minutes with continuous agitation.[9][10]

After the dyeing time is complete, cool the bath to 60-70°C over 15 minutes to enhance dye

exhaustion.[9][10]

Remove the fabric from the dye bath and rinse thoroughly with cold running water until the

water runs clear.

Post-Treatment Protocol: Cationic Fixation
This step is critical for improving the poor wash fastness characteristic of direct dyes.[9][10]

5.1 Fixing Bath Preparation

Prepare a fresh bath with a cationic fixing agent at a concentration of 1-2% on the weight of

the fabric (e.g., for 10g fabric, use 0.1-0.2g of fixing agent).

Use the same MLR as the dyeing step (e.g., 1:30) and adjust the pH according to the

manufacturer's specifications, typically to a slightly acidic or neutral pH.

5.2 Fixation Procedure

Immerse the rinsed, dyed fabric into the fixing bath at 40°C.

Agitate for 20-30 minutes.

Remove the fabric, gently squeeze out excess liquor, and give it one light cold rinse.

Dry the fabric in an oven or air-dry at room temperature.
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Data Presentation & Analysis
6.1 Summary of Key Dyeing Parameters

Parameter Recommended Value Purpose / Notes

Material-to-Liquor Ratio (MLR) 1:20 to 1:40

Ratio of fabric weight to bath

volume. Affects dye

concentration.[2]

Dyeing Temperature 80 - 95°C
Optimal range for dye diffusion

and affinity.[1][9][10]

pH Neutral to weakly alkaline
Maintained with Sodium

Carbonate.

Electrolyte (NaCl) 5 - 20 g/L

Promotes dye exhaustion by

neutralizing fiber surface

charge.[10][19]

Dyeing Time 45 - 60 min at top temp.
Allows for sufficient dye

penetration and fixation.[10]

Fixation Temperature 30 - 50°C

Standard temperature for

applying cationic fixing agents.

[20]

6.2 Methods for Analysis

Dye Exhaustion (%E): The percentage of dye uptake can be quantified by measuring the

absorbance of the dye bath solution before and after dyeing using a UV-Vis

spectrophotometer.[21][22][23]

Color Strength (K/S): The color intensity on the dried fabric can be measured using a

reflectance spectrophotometer to obtain K/S values.[23]

Wash Fastness: Evaluate the resistance of the dye to washing by following standard

methods such as ISO 105-C06 or AATCC 61.
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Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including safety glasses,

gloves, and a lab coat.

Handle dye powders in a well-ventilated area or fume hood to avoid inhalation of fine dust.

Consult the Safety Data Sheet (SDS) for C.I. Direct Yellow 50 and all other chemicals

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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